Cas no 2248415-12-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate
• CAS No: 2248415-12-3
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 6270248
• PubChem ID: 165718586
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515367
• 2248415-12-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate

• Inchi： 1S/C17H19NO5/c1-2-14(22-11-7-3-4-8-11)17(21)23-18-15(19)12-9-5-6-10-13(12)16(18)20/h5-6,9-11,14H,2-4,7-8H2,1H3
• InChI Key： ZOCCWFVNABSPMW-UHFFFAOYSA-N
• SMILES： O(C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CC)C1CCCC1

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate (CAS: 2248415-12-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate (CAS: 2248415-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and cyclopentyloxy butanoate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step reaction sequence, including the coupling of cyclopentyloxy butanoic acid with an isoindole derivative under controlled conditions. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent anti-inflammatory and immunomodulatory effects. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory cytokines, such as TNF-α and IL-6, by targeting specific signaling pathways. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate possible neuroprotective effects, opening avenues for research in neurodegenerative disorders.

Another significant aspect of recent research is the exploration of the compound's mechanism of action. Structural-activity relationship (SAR) studies have identified the cyclopentyloxy butanoate moiety as crucial for its bioactivity. Molecular docking simulations have further elucidated its interactions with target proteins, providing a foundation for the design of derivatives with enhanced efficacy and reduced side effects. These computational studies are complemented by experimental validation, ensuring the reliability of the findings.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further optimization. Recent studies have employed prodrug strategies and formulation technologies to address these issues, with some success. For instance, a 2024 study reported improved oral bioavailability through the use of lipid-based delivery systems, highlighting the importance of formulation science in advancing this compound toward clinical use.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopentyloxy)butanoate represents a promising candidate for therapeutic development, with recent research underscoring its potential in inflammation and neurodegeneration. Continued efforts in synthesis optimization, mechanistic studies, and formulation development will be essential to translate these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing and future research in the chemical biology and pharmaceutical fields.